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Compound of Interest

Compound Name: 1-(4-pyridinyl)indoline

CAS No.: 20948-73-6

Cat. No.: B4762627

Get Quote

Executive Summary
1-(4-pyridinyl)indoline is a bicyclic heterocyclic scaffold merging an indoline (2,3-

dihydroindole) core with a pyridine ring at the N1 position. In medicinal chemistry, this structure

represents a "privileged scaffold"—a molecular framework capable of providing ligands for

diverse biological targets.[1][2]

Its primary biological relevance lies in neuropharmacology (specifically Serotonin 5-HT2C

receptor modulation) and oncology (kinase inhibition). While the unsubstituted parent

compound serves primarily as a chemical building block, its derivatives are potent anxiolytics

and antipsychotics. This guide explores the structure-activity relationships (SAR), synthesis,

and mechanistic pathways defining its utility.

Part 1: Chemical Identity & Structural Analysis[3][4]
Physicochemical Profile
The molecule consists of an electron-rich indoline nitrogen coupled to an electron-deficient

pyridine ring. This "push-pull" electronic system influences its binding affinity and metabolic
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stability.

Property Data

IUPAC Name 1-(pyridin-4-yl)-2,3-dihydro-1H-indole

Molecular Formula C₁₃H₁₂N₂

Molecular Weight 196.25 g/mol

Core Scaffold N-arylated Indoline

Key Features
Basic pyridine nitrogen (H-bond acceptor);

Indoline nitrogen (non-basic due to conjugation)

LogP (Predicted) ~2.6 (Lipophilic, CNS penetrant)

Structure-Activity Relationship (SAR)
The 1-(4-pyridinyl)indoline scaffold is a template for optimizing drug-receptor interactions:

Indoline Core: Mimics the tryptophan side chain of serotonin, providing affinity for 5-HT

receptors.

N1-Pyridyl Group: Restricts conformation and provides a distal binding site for hydrophobic

pockets or hydrogen bonding within the receptor active site (e.g., residues in the 5-HT2C

transmembrane domain).

3-Position: A critical vector for substitution. Derivatives with alkyl or carbonyl groups at C3

often show enhanced potency (e.g., MOMIPP analogs).

Part 2: Pharmacology & Mechanism of Action
Primary Target: 5-HT2C Receptor Modulation
The most significant biological activity of N-substituted indolines is their interaction with the 5-

HT2C receptor, a G-protein coupled receptor (GPCR) implicated in anxiety, obesity, and

depression.
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Mechanism: Ligands containing the indoline-pyridine motif often act as antagonists or

inverse agonists. They bind to the orthosteric site, preventing serotonin-mediated activation

of the Gq/11 pathway.

Therapeutic Outcome: Blockade of 5-HT2C receptors in the limbic system (amygdala,

hippocampus) reduces anxiety states without the sedation associated with benzodiazepines.

Key Analog: SB-242084 is a high-affinity 5-HT2C antagonist utilizing a functionalized indoline

core. The 1-(4-pyridinyl)indoline scaffold represents a simplified pharmacophore of such

agents.

Signaling Pathway Visualization
The following diagram illustrates the Gq/11 signaling cascade modulated by 5-HT2C ligands. 1-
(4-pyridinyl)indoline derivatives inhibit this pathway, reducing downstream calcium

mobilization.
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Figure 1: 5-HT2C Gq/11 signaling pathway. Antagonists based on the indoline scaffold block

the receptor-Gq coupling, preventing IP3 generation and Calcium release.

Secondary Activity: Kinase Inhibition
The pyridine nitrogen can act as a hinge-binder in the ATP-binding pocket of protein kinases.

Potential Targets: VEGFR (Vascular Endothelial Growth Factor Receptor) and PDGFR.

Mechanism: The planar indoline-pyridine structure intercalates into the kinase cleft,

competing with ATP.

Part 3: Experimental Protocols
Synthesis of 1-(4-pyridinyl)indoline
The most robust method for synthesizing this scaffold is the Buchwald-Hartwig Amination,

which couples the secondary amine of indoline with 4-bromopyridine.

Reagents:

Indoline (1.0 eq)

4-Bromopyridine Hydrochloride (1.2 eq)

Pd(OAc)₂ (5 mol%)

BINAP (Racemic, 7.5 mol%)

Sodium tert-butoxide (NaOtBu, 1.5 eq)

Toluene (Solvent)

Protocol:

Preparation: In a glovebox or under Argon, charge a reaction vial with Pd(OAc)₂, BINAP, and

NaOtBu.

Dissolution: Add anhydrous Toluene. Stir for 10 minutes to form the active catalyst complex.
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Addition: Add Indoline and 4-Bromopyridine.

Reaction: Seal the vial and heat to 100°C for 12–16 hours.

Work-up: Cool to room temperature. Filter through a celite pad to remove Palladium

residues.

Purification: Concentrate the filtrate and purify via Flash Column Chromatography (SiO₂;

Hexane/Ethyl Acetate gradient).

Validation: Confirm structure via ¹H-NMR (diagnostic doublet for pyridine protons at ~8.3

ppm).
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Figure 2: Buchwald-Hartwig synthesis workflow for the N-arylation of indoline.

In Vitro Binding Assay (5-HT2C)
To verify biological activity, a radioligand binding assay is standard.

Cell Line: HEK-293 cells stably expressing human 5-HT2C receptors.[3]

Radioligand: [³H]-Mesulergine (Antagonist) or [³H]-5-HT (Agonist).

Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

Procedure:

Incubate cell membranes (20 µg protein) with Radioligand (1 nM) and increasing

concentrations of 1-(4-pyridinyl)indoline (10⁻¹⁰ to 10⁻⁵ M).

Incubate at 37°C for 60 minutes.
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Terminate by rapid filtration over GF/B filters.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC₅₀ and Kᵢ values.

Part 4: Therapeutic Implications & Future Directions
CNS Disorders
The lipophilic nature of the 1-(4-pyridinyl)indoline scaffold suggests good Blood-Brain Barrier

(BBB) permeability.

Anxiety: As a scaffold for 5-HT2C antagonists, it offers a pathway to anxiolytics that avoid the

addiction potential of benzodiazepines.

Obesity: Conversely, functionalization to create agonists (similar to Lorcaserin) could

leverage the scaffold for appetite suppression.

Toxicology & Safety
Metabolic Liability: The pyridine ring is susceptible to N-oxidation by CYP450 enzymes.

Genotoxicity: Indolines are generally safe, but the specific pyridine attachment must be

screened for hERG channel inhibition (cardiotoxicity risk), a common issue with pyridine-

containing drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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